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Introduction

Norfloxacin, a synthetic fluoroquinolone antibacterial agent, is widely used in the treatment of
various bacterial infections. Norfloxacin nicotinate is a salt of Norfloxacin and nicotinic acid.
This application note describes a simple, rapid, and cost-effective UV-Vis spectrophotometric
method for the quantitative estimation of Norfloxacin nicotinate in bulk and pharmaceutical
dosage forms. The method is based on the measurement of the ultraviolet absorbance of the
Norfloxacin moiety in an acidic medium. In 0.1 N hydrochloric acid, Norfloxacin nicotinate
dissociates, and Norfloxacin exhibits a distinct absorption maximum at approximately 277 nm.
[1][2][3][4] The interference from nicotinic acid at this wavelength is minimal, as its absorption
maximum in the same medium is around 261 nm. This allows for the selective determination of
Norfloxacin.

Principle

The underlying principle of this method is the application of Beer-Lambert's law, which states
that the absorbance of a solution is directly proportional to the concentration of the absorbing
species and the path length of the light through the solution. By dissolving Norfloxacin
nicotinate in 0.1 N hydrochloric acid, the salt dissociates into Norfloxacin and nicotinic acid. The
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concentration of Norfloxacin is then determined by measuring the absorbance at its wavelength
of maximum absorption (Amax), which is approximately 277 nm.[1][2][4]

Data Presentation

The following tables summarize the key quantitative data and validation parameters for the UV-
Vis spectrophotometric estimation of Norfloxacin.

Table 1: Optical Characteristics and Method Parameters

Parameter Value Reference

Norfloxacin (from Norfloxacin

Analyte o

Nicotinate)
Diluent / Solvent 0.1 N Hydrochloric Acid [1112113114]
Wavelength of Maximum

277 nm [11[2][4]
Absorbance (Amax)
Linearity Range 2-12 pg/mL [3][4]
Correlation Coefficient (r?) > 0.999 [1]

o Not explicitly stated in
Molar Absorptivity )
reviewed sources

Table 2: Summary of Validation Parameters
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Validation Parameter

Result

Reference

Accuracy (% Recovery)

99.23% to 101%

[4]

Precision (% RSD) <2%
Limit of Detection (LOD) 0.67 pg/mL [1]
Limit of Quantification (LOQ) 2.03 pg/mL [1]

Robustness

The method is robust for small

variations in wavelength.

[1]

Specificity

The method is selective for
Norfloxacin in the presence of
common excipients.[1] The
Amax of nicotinic acid (approx.
261 nmin 0.1 N HCI) is
sufficiently separated from that
of Norfloxacin (277 nm) to

minimize interference.[1][5]

Experimental Protocols
Materials and Reagents

o Norfloxacin Nicotinate reference standard

» Norfloxacin Nicotinate sample (e.g., tablets)

e Hydrochloric Acid (HCI), concentrated, analytical grade

¢ Distilled or deionized water

e Volumetric flasks (10 mL, 100 mL)

o Pipettes

o UV-Vis Spectrophotometer (double beam, with 1 cm quartz cuvettes)
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Preparation of 0.1 N Hydrochloric Acid

Accurately measure 8.3 mL of concentrated hydrochloric acid and carefully add it to a 1000 mL
volumetric flask containing approximately 500 mL of distilled water. Mix well and make up the
volume to the mark with distilled water.

Preparation of Standard Stock Solution (100 pg/mL of
Norfloxacin)

Accurately weigh a quantity of Norfloxacin Nicotinate reference standard equivalent to 10 mg of
Norfloxacin and transfer it to a 100 mL volumetric flask. Add approximately 70 mL of 0.1 N HCI
and sonicate for 15 minutes to dissolve the contents completely.[3] Make up the volume to the
mark with 0.1 N HCI. This will give a standard stock solution of 100 pg/mL with respect to
Norfloxacin.

Preparation of Working Standard Solutions and
Calibration Curve

From the standard stock solution, pipette out aliquots into a series of 10 mL volumetric flasks to
obtain final concentrations in the range of 2 to 12 pg/mL (e.g., 0.2, 0.4, 0.6, 0.8, 1.0, and 1.2
mL).[3][4] Dilute to the mark with 0.1 N HCI. Measure the absorbance of each solution at 277
nm against 0.1 N HCI as a blank. Plot a calibration curve of absorbance versus concentration.

Preparation of Sample Solution (for Pharmaceutical
Formulations)

* Weigh and finely powder not fewer than 20 tablets.

o Accurately weigh a portion of the powder equivalent to 10 mg of Norfloxacin and transfer it to
a 100 mL volumetric flask.

e Add about 70 mL of 0.1 N HCI and sonicate for 15-20 minutes to ensure complete dissolution
of the drug.

e Make up the volume to the mark with 0.1 N HCI.

o Filter the solution through a Whatman filter paper (No. 41).
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» From the filtrate, pipette a suitable aliquot into a 10 mL volumetric flask and dilute to the
mark with 0.1 N HCI to obtain a final concentration within the linearity range (e.g., 6 ug/mL).

Estimation of Norfloxacin Nicotinate in the Sample

Measure the absorbance of the final sample solution at 277 nm against 0.1 N HCI as a blank.
Determine the concentration of Norfloxacin in the sample solution from the calibration curve.
The amount of Norfloxacin nicotinate can then be calculated based on the molecular weights.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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norfloxacin-nicotinate-estimation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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